![molecular formula C16H9N3O3 B2899039 4-cyano-N-(1,3-dioxoisoindolin-5-yl)benzamide CAS No. 683235-33-8](/img/structure/B2899039.png)
4-cyano-N-(1,3-dioxoisoindolin-5-yl)benzamide
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Overview
Description
4-cyano-N-(1,3-dioxoisoindolin-5-yl)benzamide is a chemical compound with the molecular formula C16H9N3O3 and a molecular weight of 291.26 . It is also known by the CAS number 683235-33-8 .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzamide group attached to a 1,3-dioxoisoindolin-5-yl group via a cyano linkage . The exact 3D structure or crystallography data is not available in the search results.Physical And Chemical Properties Analysis
The compound has a predicted density of 1.48±0.1 g/cm3 and a predicted pKa of 9.54±0.20 .Mechanism of Action
Target of Action
It is known that indole derivatives, which share a similar structure with this compound, bind with high affinity to multiple receptors . These receptors play crucial roles in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Mode of Action
It is suggested that the compound might interact with its targets, leading to changes in their function . The specific nature of these interactions and the resulting changes would depend on the particular target and the biological context.
Biochemical Pathways
Indole derivatives are known to influence a variety of biochemical pathways due to their broad-spectrum biological activities . The specific pathways affected by this compound would depend on its targets and their roles in cellular processes.
Result of Action
It is suggested that the compound may exhibit insecticidal activities against certain species . The specific effects would depend on the compound’s targets and the biological context.
Advantages and Limitations for Lab Experiments
One advantage of using 4-cyano-N-(1,3-dioxoisoindolin-5-yl)benzamide in lab experiments is its specificity for certain enzymes and cellular processes. This allows for targeted modulation of cellular pathways and potentially more precise therapeutic effects. However, one limitation is the complexity of the synthesis process and the specialized equipment and expertise required for its production.
Future Directions
There are several potential future directions for research on 4-cyano-N-(1,3-dioxoisoindolin-5-yl)benzamide. One area of interest is its potential as a therapeutic agent in cancer treatment. Studies have shown promising results in preclinical models, and further research is needed to determine its efficacy in human subjects. Additionally, further research is needed to fully understand the mechanisms of action of this compound and its potential as a modulator of cellular pathways.
Synthesis Methods
The synthesis of 4-cyano-N-(1,3-dioxoisoindolin-5-yl)benzamide involves the reaction of 5-nitrosalicylic acid with phthalic anhydride, followed by a series of reactions that ultimately yield the final product. The process involves several steps and requires specialized equipment and expertise.
Scientific Research Applications
4-cyano-N-(1,3-dioxoisoindolin-5-yl)benzamide has been studied extensively for its potential as a therapeutic agent in various disease states. It has been shown to inhibit the activity of certain enzymes, including histone deacetylases and protein tyrosine phosphatases, which are involved in the regulation of gene expression and cellular signaling pathways. This compound has also been studied for its ability to induce apoptosis, or programmed cell death, in cancer cells.
properties
IUPAC Name |
4-cyano-N-(1,3-dioxoisoindol-5-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H9N3O3/c17-8-9-1-3-10(4-2-9)14(20)18-11-5-6-12-13(7-11)16(22)19-15(12)21/h1-7H,(H,18,20)(H,19,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DFPVQIVKMRWZDW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C#N)C(=O)NC2=CC3=C(C=C2)C(=O)NC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H9N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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